3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C15H21NO5S/c1-15(7-8-22(18,19)10-15)16(2)14(17)11-5-6-12(20-3)13(9-11)21-4/h5-6,9H,7-8,10H2,1-4H3
• InChI Key: KQBZBDCOOSNEGB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N(C)C(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4 g/mol

Description

3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzamide, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been used in scientific research to study its effects on the human body.

Scientific Research Applications

Chemical Synthesis and Crystal Structure

Compounds with structures related to "3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzamide" have been synthesized and analyzed for their crystal structures. For instance, the synthesis and crystal structure of methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate and related compounds showcase the potential for detailed crystallographic analysis and the study of hydrogen bonding and π–π interactions. These compounds exhibit supramolecular aggregation controlled by a combination of weak interactions, highlighting their potential in material science and molecular engineering (Kranjc et al., 2012).

Antimicrobial and Antioxidant Properties

Research into related benzamide compounds has revealed antimicrobial and antioxidant properties. For instance, the synthesis, characterization, and evaluation of new benzamide derivatives have demonstrated effective antibacterial activity against a variety of pathogens, as well as potent antioxidant capabilities. This suggests potential applications in the development of new antimicrobial and antioxidant agents (Yakan et al., 2020).

Molecular Docking Studies

Compounds structurally related to "3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzamide" have been subject to molecular docking studies, particularly in the context of antimicrobial evaluation. Such studies have shown how these compounds can interact with biological targets, suggesting a potential application in the design and development of drugs with specific biological activities (Talupur et al., 2021).

Advanced Glycation End-Products Formation

The study of compounds like methylglyoxal, which share functional groups with the query compound, has revealed insights into the formation of advanced glycation end-products (AGEs). These compounds have implications in various diseases, including diabetes and neurodegenerative conditions. The research into methylglyoxal and its derivatives emphasizes the potential role of related benzamide compounds in studying AGE formation and its physiological consequences (Nemet et al., 2006).